[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone

• IUPAC Name: [4-(3-chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone
• InChI: InChI=1S/C17H15ClF2N2O3S/c18-12-2-1-3-14(10-12)26(24,25)22-8-6-21(7-9-22)17(23)15-5-4-13(19)11-16(15)20/h1-5,10-11H,6-9H2
• InChI Key: YTNABUTVCSHJMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=C(C=C(C=C2)F)F)S(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H15ClF2N2O3S
• Molecular Weight: 400.8 g/mol

Description

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone, also known as CP-810,123, is a compound that has been extensively studied for its potential use in the treatment of various psychiatric disorders.

Mechanism of Action

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone is a selective antagonist of the neuropeptide Y Y1 receptor. Neuropeptide Y is a neurotransmitter that is involved in a wide range of physiological processes, including appetite regulation, stress response, and anxiety. By blocking the Y1 receptor, [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone is thought to reduce anxiety and improve mood.
Biochemical and Physiological Effects:
[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone has been shown to reduce anxiety and improve mood in animal models and humans. It has also been found to improve cognitive function, particularly in tasks that require working memory and attention. In addition, [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone has been shown to reduce stress-induced increases in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone is that it has been extensively studied in animal models and humans, and has been found to have anxiolytic, antidepressant, and cognitive-enhancing effects. However, one limitation is that it is a selective antagonist of the neuropeptide Y Y1 receptor, which may limit its effectiveness in certain psychiatric disorders.

Future Directions

For research on [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone could include exploring its potential use in the treatment of other psychiatric disorders, such as post-traumatic stress disorder and obsessive-compulsive disorder. In addition, further research could investigate the underlying mechanisms of its cognitive-enhancing effects, and explore its potential use in the treatment of cognitive disorders such as Alzheimer's disease. Finally, research could investigate the potential side effects of [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone, particularly with long-term use.

Synthesis Methods

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone can be synthesized through a multistep process that involves the reaction of 3-chlorobenzenesulfonyl chloride with piperazine to form 4-(3-chlorophenyl)sulfonylpiperazine. This compound is then reacted with 2,4-difluorobenzoyl chloride to form [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone.

Scientific Research Applications

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-(2,4-difluorophenyl)methanone has been studied for its potential use in the treatment of various psychiatric disorders, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant properties in animal models, and has also been found to improve cognitive function in humans.